Cas no 1245822-66-5 (1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine)

• Product Name: 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine
• CAS No: 1245822-66-5
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5157889
• Update Time: 2025-10-28

1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-morpholino-1H-pyrazol-4-amine
• 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine
• 1H-Pyrazol-4-amine, 1,5-dimethyl-3-(4-morpholinyl)-

• Inchi： 1S/C9H16N4O/c1-7-8(10)9(11-12(7)2)13-3-5-14-6-4-13/h3-6,10H2,1-2H3
• InChI Key： ACPRWURFFDHZLN-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(=C(C)N(C)N=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 0
• Topological Polar Surface Area: 56.3

Additional information on 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine

Comprehensive Overview of 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine (CAS No. 1245822-66-5): Properties, Applications, and Research Insights

The compound 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine (CAS No. 1245822-66-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This heterocyclic amine integrates a pyrazole core with a morpholine substituent, offering a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role as a kinase inhibitor or ligand in catalysis, aligning with trends in precision medicine and green chemistry.

In recent years, the demand for high-value intermediates like 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine has surged, driven by advancements in small-molecule therapeutics and crop protection agents. Its CAS No. 1245822-66-5 serves as a critical identifier in regulatory and procurement databases, ensuring traceability in supply chains. Analytical studies highlight its stability under ambient conditions, with a melting point range of 120–125°C and solubility in polar organic solvents, making it suitable for high-throughput screening platforms.

The synthesis of 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine typically involves multi-step reactions, including cyclocondensation and N-alkylation, with yields optimized through microwave-assisted techniques—a hot topic in sustainable chemistry. Computational modeling (DFT calculations) predicts its electron-rich sites, which are pivotal for interactions with biological targets like G-protein-coupled receptors (GPCRs). Such insights address frequent queries about its structure-activity relationship (SAR) in forums and academic search engines.

Beyond pharmaceuticals, this compound’s morpholine-pyrazole hybrid structure shows promise in functional materials, such as OLEDs or corrosion inhibitors. Industry reports correlate its adoption with the rise of bioisosteric replacements in drug design, a trending search term among medicinal chemists. Patents filed between 2020–2024 emphasize its utility in selective kinase modulation, particularly for inflammatory diseases—a focal point for AI-driven literature analysis tools.

Quality control protocols for CAS No. 1245822-66-5 adhere to ICH guidelines, with HPLC purity thresholds exceeding 98%. Environmental fate studies (e.g., OECD 301 biodegradability tests) address eco-conscious inquiries, while its low acute toxicity profile (LD50 > 2000 mg/kg) aligns with REACH compliance. These data points respond to frequent regulatory searches in platforms like PubChem and ChemSpider.

Future directions include exploring 1,5-dimethyl-3-morpholin-4-ylpyrazol-4-amine in nanocarrier systems for targeted drug delivery—a nexus of nanotechnology and pharmacology. Collaborative studies between academia and industry aim to optimize its scale-up synthesis, reducing costs for commercial applications. As interest grows in fragment-based drug discovery, this compound’s modular design positions it as a key player in next-generation therapeutics.